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Compound of Interest

Compound Name: 3-N-Cbz-aminopyrrolidine

Cat. No.: B048808

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 3-N-Cbhz-aminopyrrolidine. The information presented is crucial for ensuring
the safe use of this compound in research and development settings. This document
consolidates data for both the (S)-(+)- and (R)-(-)-enantiomers, referred to collectively as 3-N-

Cbz-aminopyrrolidine unless otherwise specified.

Physicochemical and Safety Data at a Glance

The following tables summarize the key physicochemical properties and hazard classifications
for 3-N-Cbz-aminopyrrolidine, facilitating a quick assessment of its characteristics.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C12H16N202 [1112][3]

Molecular Weight 220.27 g/mol [11[2][3]

Boiling Point 315°C [1112]14]

Density 1.155 g/mL at 25 °C [1112114]

Refractive Index n20/D 1.548 [1][2]14]

) > 110 °C (> 230 °F) - closed
Flash Point [1][2][4]
cup
Table 2: Hazard Identification and Classification
Hazard
. GHS Category Hazard Statement Source

Classification
H302: Harmful if

Acute Toxicity, Oral Category 4 [11[2][5]
swallowed

) o H315: Causes skin

Skin Irritation Category 2 o [L][2][5][6]

irritation
) o H319: Causes serious
Serious Eye Irritation Category 2 / 2A [1112]15]16]

eye irritation

Specific Target Organ
o ] H335: May cause
Toxicity - Single Category 3 ) S [11[2][6]
respiratory irritation

Exposure

Experimental Protocols

Detailed experimental protocols for the toxicological and safety assessments of 3-N-Cbz-
aminopyrrolidine are not publicly available in the reviewed safety data sheets. The hazard
classifications are based on data submitted to regulatory bodies like ECHA, but the full study
reports are typically proprietary.
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Safe Handling and Emergency Procedures

A systematic approach to handling 3-N-Chz-aminopyrrolidine is essential to minimize risk.
The following diagram illustrates the logical workflow for safe handling, from initial hazard

assessment to emergency response.

Contingency

in Case of
Preparation Accidental Release Spill & Leak Procedures
ices
i . implement
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Click to download full resolution via product page
Safe handling workflow for 3-N-Cbz-aminopyrrolidine.

Detailed Handling and Precautionary Measures

The following tables provide specific precautionary statements and personal protective
equipment recommendations for handling 3-N-Cbz-aminopyrrolidine.

Table 3: Precautionary Statements (P-Codes)
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Code

Precautionary Statement

Source

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[1](216]

P264

Wash skin thoroughly after
handling.

[1](216]

P270

Do not eat, drink or smoke

when using this product.

[1](2]

P271

Use only outdoors or in a well-

ventilated area.

[6]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.

[6]

P301 + P312

IF SWALLOWED: Call a
POISON CENTER or
doctor/physician if you feel

unwell.

[1](2]

P302 + P352

IF ON SKIN: Wash with plenty

of soap and water.

[1](216]

P304 + P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.

[6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[1](216]

If skin irritation occurs: Get

P332 + P313 ) ) ) [6]
medical advice/attention.
If eye irritation persists: Get
P337 + P313 ) ) ) [6]
medical advice/attention.
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Take off contaminated clothing

P362
and wash before reuse.
Store in a well-ventilated

P403 + P233 place. Keep container tightly [7]
closed.

P405 Store locked up. [7]
Dispose of contents/container

P501 to an approved waste disposal [7]

plant.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Source

Eyeshields, Faceshields,
) Chemical splash-resistant
Eye/Face Protection )
safety glasses or goggles with

side protection.

[11(21[7]

) ] Protective gloves, Protective
Skin Protection _
clothing.

[6]

Type ABEK (EN14387)
respirator filter. Use respirators
) ) and components tested and
Respiratory Protection _
approved under appropriate
government standards such as

NIOSH (US) or CEN (EU).

[1]2]

Emergency Procedures

In the event of exposure or a spill, the following first-aid and containment measures should be

taken:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[6][8]
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o Skin Contact: Wash off with soap and plenty of water. Take off contaminated clothing and
wash it before reuse. If skin irritation occurs, get medical advice.[1][2][6][8]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1][2][6]

[8]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Call a POISON CENTER or doctor/physician.[8][9]

o Spills: Prevent further leakage or spillage if safe to do so. Absorb with inert material and
place in a suitable disposal container. Do not let the product enter drains.[6][8]

Storage and Disposal

Proper storage and disposal are critical to maintaining the stability of the compound and
ensuring environmental safety.

» Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[6] Keep
away from incompatible substances and sources of ignition.

» Disposal: Dispose of the chemical and its container in accordance with local, regional, and
national regulations.[6]

By adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug
development professionals can safely handle 3-N-Cbz-aminopyrrolidine and minimize
potential risks in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Handling of 3-N-Cbz-
Aminopyrrolidine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048808#3-n-cbz-aminopyrrolidine-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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